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Compound of Interest

Compound Name: 2-Fluoro-4-phenylphenol

Cat. No.: B1338171 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 2-Fluoro-4-phenylphenol. As no specific Safety Data Sheet (SDS) is publicly

available for this compound, the following information is compiled from data on structurally

similar compounds, including 2-phenylphenol, 4-phenylphenol, and other fluorinated biphenyl

derivatives. Researchers and professionals should use this guide as a starting point and

always perform a thorough risk assessment before handling this chemical.

This guide is intended for researchers, scientists, and drug development professionals familiar

with laboratory safety procedures. It outlines the potential hazards, recommended handling

protocols, and emergency procedures to ensure a safe working environment.

Physicochemical and Toxicological Profile
While specific quantitative data for 2-Fluoro-4-phenylphenol is limited, the following tables

summarize known properties and data from analogous compounds to provide a conservative

safety profile.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 84376-21-6
PubChem[1], United States

Biological[2]

Molecular Formula C₁₂H₉FO
PubChem[1], United States

Biological[2]

Molecular Weight 188.20 g/mol
PubChem[1], United States

Biological[2]

Appearance Likely a solid
Inferred from related

compounds

Storage Temperature -20°C United States Biological[2]

Table 2: Toxicological Data (Based on 2-Phenylphenol and other analogues)

Hazard
Classification &
Precautionary Statements

Source (Analogous
Compounds)

Acute Oral Toxicity Harmful if swallowed (H302) Loba Chemie[3]

Skin Corrosion/Irritation Causes skin irritation (H315)

Loba Chemie[3], Fisher

Scientific[4][5], Sigma-

Aldrich[6]

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319)

Loba Chemie[3], Fisher

Scientific[4][5], Sigma-

Aldrich[6]

Respiratory Irritation
May cause respiratory irritation

(H335)

Sigma-Aldrich[6], Fisher

Scientific[7]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects (H410)

Loba Chemie[3], Sigma-

Aldrich[6]

Hazard Identification and GHS Classification
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A definitive GHS classification for 2-Fluoro-4-phenylphenol is not established. Based on

available data for similar compounds, it should be handled as a substance with the following

potential hazards:

GHS07: Exclamation mark (for skin/eye irritation, harmful if swallowed)

GHS09: Environment (for aquatic toxicity)

Signal Word: Warning[3]

Hazard Statements (Anticipated):

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][4][5][6]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[6][7]

H410: Very toxic to aquatic life with long lasting effects.[3][6]

Experimental Protocols: Safe Handling Procedures
The following is a generalized protocol for handling 2-Fluoro-4-phenylphenol in a laboratory

setting. This should be adapted to specific experimental conditions and institutional safety

guidelines.

3.1. Engineering Controls

Always handle 2-Fluoro-4-phenylphenol in a properly functioning chemical fume hood to

minimize inhalation exposure.[8]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

3.2. Personal Protective Equipment (PPE) A comprehensive PPE strategy is essential to

prevent skin and eye contact.
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Table 3: Recommended Personal Protective Equipment

Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical splash goggles and

face shield

Goggles should meet ANSI

Z87.1 standards. A face shield

provides additional protection

against splashes.[8]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Disposable nitrile gloves offer

good short-term protection. For

prolonged contact, consult

glove manufacturer's

resistance data.[3][8]

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection
NIOSH/MSHA approved

respirator

Use if working outside of a

fume hood or if there is a risk

of generating aerosols.[3][4][8]

3.3. Handling and Storage

Handling: Avoid contact with skin and eyes.[3][4] Do not breathe dust.[4] Wash hands

thoroughly after handling.[3][4]

Storage: Store in a cool, dry, and well-ventilated area.[3][4] Keep the container tightly closed.

[3][4] Store locked up.[4] Recommended storage temperature is -20°C.[2]

3.4. Spill and Waste Disposal

Minor Spills: For small spills of solid material, carefully sweep up the material, avoiding dust

generation, and place it in a labeled, sealed container for disposal.[4]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3][4] Avoid release to the

environment.[3][6]
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First Aid Measures
Table 4: Emergency First Aid Procedures

Exposure Route First Aid Measures
Source (Analogous
Compounds)

Inhalation

Move the exposed person to

fresh air at once. If breathing

has stopped, perform artificial

respiration. Get medical

attention.

[3][4][9]

Skin Contact

Immediately flush the

contaminated skin with soap

and water for at least 15

minutes. Remove

contaminated clothing. If skin

irritation occurs, get medical

advice/attention.

[3][4][9]

Eye Contact

Immediately wash (irrigate) the

eyes with large amounts of

water for at least 15 minutes,

occasionally lifting the lower

and upper lids. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical attention

immediately.

[3][4][9]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[3][4]

Visualized Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of 2-Fluoro-4-
phenylphenol, from preparation to disposal.

Safe Handling Workflow for 2-Fluoro-4-phenylphenol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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